Cas no 1807121-91-0 (1-Bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene
• CAS No: 1807121-91-0
• MF: C₇H₂BrF₄NO₃
• MW: 303.993295192719
• CID: 4972647
• Update Time: 2025-05-26

1-Bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene

• Inchi： 1S/C7H2BrF4NO3/c8-3-1-2-4(16-7(10,11)12)6(5(3)9)13(14)15/h1-2H
• InChI Key： FOYDSMMUQMCLGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene

1-Bromo-2-Fluoro-3-Nitro-4-(Trifluoromethoxy)Benzene: A Comprehensive Overview

1-Bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene, also known by its CAS number 1807121-91-0, is a highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a bromine atom at position 1, a fluorine atom at position 2, a nitro group at position 3, and a trifluoromethoxy group at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical transformations.

The synthesis of 1-bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene typically involves multi-step processes that require precise control over regioselectivity and reaction conditions. Recent advancements in catalytic methods and directing group strategies have enabled more efficient routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the installation of substituents in a controlled manner. These developments have not only improved the yield but also expanded the scope of applications for this compound.

In terms of applications, 1-bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene has been extensively utilized in the construction of heterocyclic frameworks, which are critical components in many bioactive molecules. Its bromine atom serves as an excellent leaving group, enabling nucleophilic aromatic substitutions that are pivotal in forming complex ring systems. Additionally, the trifluoromethoxy group introduces strong electron-withdrawing effects, which can modulate the reactivity of the molecule during subsequent transformations.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its ability to act as a versatile intermediate has been exploited in the synthesis of kinase inhibitors and other therapeutic agents. For example, researchers have demonstrated that derivatives of 1-bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene can exhibit potent inhibitory activity against certain cancer-related enzymes. These findings underscore its importance as a scaffold for developing novel pharmaceuticals.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). The nitro and trifluoromethoxy groups contribute to its high electron-deficiency, which is desirable for certain electronic applications.

The environmental impact of 1-bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene has also been a topic of interest. Studies have shown that its persistence in various environmental media can be influenced by factors such as pH and temperature. Efforts are ongoing to develop sustainable methods for its synthesis and disposal to minimize ecological risks.

In conclusion, 1-bromo-2-fluoro-3-nitro-4-(trifluoromethoxy)benzene stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool in organic synthesis, while its functional groups confer unique properties that are leveraged in both pharmacological and materials-based research. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovative chemical developments.